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Compound of Interest

Compound Name: Nerol-d6

Cat. No.: B15560686 Get Quote

Hazard Identification and Classification
Nerol-d6 is classified as a hazardous chemical. The following tables summarize its GHS

classification and key toxicological and physical properties.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[3]

Skin Sensitization 1B
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute Hazard
2 H401: Toxic to aquatic life

Signal Word: Warning

Hazard Pictograms:

alt text

Table 2: Toxicological and Physical/Chemical Data
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Property Value

Acute Oral Toxicity (LD50, Rat) > 2000 mg/kg bw

Acute Dermal Toxicity (LD50, Rabbit) > 2000 mg/kg bw

Flash Point 107.78 °C (226 °F) - closed cup

Molecular Formula C₁₀H₁₂D₆O

Molecular Weight 154.25 g/mol (for Nerol)

Density 0.878 g/cm³

Appearance Colorless liquid

Odor Sweet rose odor

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to safety protocols is mandatory when working with Nerol-d6.

Engineering Controls
Ventilation: Handle Nerol-d6 in a well-ventilated area. A chemical fume hood is

recommended to minimize the inhalation of vapors.

Personal Protective Equipment (PPE)
Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles. A

face shield may be necessary if there is a higher risk of splashing.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.

Change gloves immediately if they become contaminated.

Skin and Body Protection: A standard lab coat should be worn. Contaminated work clothing

should not be allowed out of the workplace.
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Respiratory Protection: If ventilation is inadequate, use a suitable respirator with a Type A

filter for organic gases and vapors.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

No eating, drinking, or smoking in the laboratory.

Keep the container tightly closed when not in use.

Storage
Keep the container tightly closed and dry.

Store in a cool, well-ventilated place.

Keep away from heat, sparks, open flames, and hot surfaces.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid contact with the spilled material and do not breathe vapors.

Containment and Cleaning Up: Cover drains to prevent entry into the sewer system. Absorb

the spill with an inert, liquid-binding material such as sand or diatomaceous earth.

Disposal: Place the absorbed material into appropriate, labeled containers for disposal.

First Aid Measures
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention.
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In Case of Skin Contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing. If skin irritation or a rash occurs, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

attention.

If Swallowed: Clean mouth with water and call a doctor if you feel unwell.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations. This should be done at a hazardous or special waste collection

point.

Visualizations
The following diagrams illustrate the key safety workflows and hazard mitigation strategies for

working with Nerol-d6.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15560686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Nerol-d6
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Dispose of Waste via Hazardous Waste Stream
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Caption: A logical workflow for the safe handling of Nerol-d6 in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15560686?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nerol-d6: Hazards and Mitigation

Potential Hazards

Mitigation Strategies

Skin Irritation/Sensitization
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Caption: Potential hazards of Nerol-d6 and their corresponding mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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